Cas no 67476-62-4 (10H-Phenothiazine-10-butanoicacid, g-oxo-)

• Product Name: 10H-Phenothiazine-10-butanoicacid, g-oxo-
• CAS No: 67476-62-4
• MF: C₁₆H₁₃NO₃S
• MW: 299.344322919846
• CID: 525010
• PubChem ID: 224611
• Update Time: 2025-04-19

10H-Phenothiazine-10-butanoicacid, g-oxo- Chemical and Physical Properties

Names and Identifiers

• 10H-Phenothiazine-10-butanoicacid, g-oxo-
• 4-oxo-4-phenothiazin-10-yl-butyric acid
• 4-Oxo-4-phenothiazin-10-yl-buttersaeure
• DTXSID80986853
• NSC13247
• 4-oxo-4-(10h-phenothiazin-10-yl)butanoic acid
• SCHEMBL20272375
• 67476-62-4
• NSC-13247

• Inchi： 1S/C16H13NO3S/c18-15(9-10-16(19)20)17-11-5-1-3-7-13(11)21-14-8-4-2-6-12(14)17/h1-8H,9-10H2,(H,19,20)
• InChI Key： FKBJMRQODSIIAN-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N(C(CCC(=O)O)=O)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 299.06200
• Monoisotopic Mass: 299.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 82.9Ų

Experimental Properties

• Density: 1.389
• Boiling Point: 598°Cat760mmHg
• Flash Point: 315.4°C
• Refractive Index: 1.674
• PSA: 82.91000
• LogP: 3.74570